Cas no 13685-23-9 (Phosphinous chloride,P,P-bis(3-methylphenyl)-)
Phosphinous chloride, P,P-bis(3-methylphenyl)-, is an organophosphorus compound characterized by its two 3-methylphenyl substituents bonded to a phosphorus center. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of phosphine ligands and phosphorus-containing polymers. Its sterically hindered structure enhances stability and selectivity in catalytic applications. The presence of methyl groups on the phenyl rings improves solubility in organic solvents, facilitating handling and reactivity. This compound is valued for its role in asymmetric catalysis and coordination chemistry, where it contributes to the development of tailored ligands for transition-metal complexes. Proper handling under inert conditions is recommended due to its moisture sensitivity.
13685-23-9 structure
Product Name:Phosphinous chloride,P,P-bis(3-methylphenyl)-
CAS No:13685-23-9
MF:C14H14ClP
MW:248.687723636627
CID:138560
PubChem ID:4188608
Update Time:2025-10-16
Phosphinous chloride,P,P-bis(3-methylphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Phosphinous chloride,P,P-bis(3-methylphenyl)-
- BIS(4-METHYLPHENYL)CHLOROPHOSPHINE
- bis(3-methylphenyl)chlorophosphane
- BIS(4-METHYLPHENYL)PHOSPHINOUS CHLORIDE
- Bis(p-tolyl)chlorophosphine,
- chloro-di-(3-methylphenyl)phosphine
- DI(4-TOLYL)CHLOROPHOSPHINE
- C3201
- di-p-tolylchlorophosphine
- Bis(p-tolyl)chlorophosphine
- 1019-71-2
- A855247
- F16265
- Chlorodi(p-tolyl)phosphine
- FT-0753124
- 13685-23-9
- chlorobis(4-methylphenyl)phosphine
- Chloro-bis(4-methylphenyl)phosphane
- MFCD01630844
- P,P-Bis(4-methylphenyl)-phosphinous chloride
- BIS-(P-TOLYL)CHLOROPHOSPHINE
- BJBXRRHIBSXGLF-UHFFFAOYSA-N
- Di(p-tolyl)phosphinous Chloride
- DTXSID70400533
- CS-0182673
- AMY42231
- Phosphinous chloride, P,P-bis(4-methylphenyl)-
- Chlorodi-p-tolylphosphane
- Chlorodi(p-tolyl)phosphine, 95per cent
- Chlorodi-p-tolylphosphine
- AKOS015900113
- SCHEMBL667708
- Chlorodi(p-tolyl)phosphine, 95%
- BAA01971
- Bis(4-methylphenyl)chlorophosphine, 96%
- Bis(p-tolyl)chlorophosphine,98%
- chlorodip-tolylphosphine
- DB-009611
- chlorobis(4-methylphenyl)phosphane
-
- Inchi： 1S/C14H14ClP/c1-11-3-7-13(8-4-11)16(15)14-9-5-12(2)6-10-14/h3-10H,1-2H3
- InChI Key： BJBXRRHIBSXGLF-UHFFFAOYSA-N
- SMILES： ClP(C1C=CC(C)=CC=1)C1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 248.05200
- Monoisotopic Mass: 248.0521651g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Density: 1.159
- Boiling Point: 180-184°C/10mm
- Flash Point: 180-184°C/10mm
- Refractive Index: n20/D 1.501
- PSA: 13.59000
- LogP: 3.88990
- Sensitiveness: Moisture Sensitive
Phosphinous chloride,P,P-bis(3-methylphenyl)- Customs Data
- HS CODE：2903999090
- Customs Data：
China Customs Code:
2903999090Overview:
2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
Phosphinous chloride,P,P-bis(3-methylphenyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd. | lj1079-10g |
Phosphinous chloride,P,P-bis(3-methylphenyl)- |
13685-23-9 | 97% | 10g |
¥8000.0 | 2024-07-19 |
Phosphinous chloride,P,P-bis(3-methylphenyl)- Related Literature
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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